molecular formula C15H21N B8299035 spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine]

spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine]

Cat. No. B8299035
M. Wt: 215.33 g/mol
InChI Key: NPEAKKKXDZBNDM-UHFFFAOYSA-N
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Description

Spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] is a useful research compound. Its molecular formula is C15H21N and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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properties

Product Name

spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine]

Molecular Formula

C15H21N

Molecular Weight

215.33 g/mol

IUPAC Name

spiro[6,7,8,9-tetrahydrobenzo[7]annulene-5,4'-piperidine]

InChI

InChI=1S/C15H21N/c1-2-7-14-13(5-1)6-3-4-8-15(14)9-11-16-12-10-15/h1-2,5,7,16H,3-4,6,8-12H2

InChI Key

NPEAKKKXDZBNDM-UHFFFAOYSA-N

Canonical SMILES

C1CCC2(CCNCC2)C3=CC=CC=C3C1

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 1'-benzylspiro[6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] (526 mg, 1.7 mmol) in ethanol (100 ml), containing formic acid (6 ml), was hydrogenated at 50 p.s.i. in the presence of palladium hydroxide on carbon (Pearlman's catalyst) (250 mg, 50% (w/w)) for 6 hours. The solution was filtered and the solvents removed in vacuo. The residue was taken up in ethyl acetate (50 ml) and washed with 10% (w/v) potassium hydroxide in water (50 ml). The organic phase was separated and the aqueous layer extracted once more with ethyl acetate (50 ml). The combined organic layers were dried (MgSO4) and the solvents removed in vacuo to give spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] (240 mg, 65%), which was used without further purification.
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